Cas no 7404-82-2 ( )

• Product name: &nbsp
• CAS No: 7404-82-2
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 978992
• PubChem ID: 345490

  Chemical and Physical Properties

Names and Identifiers

• 4-nitro-1,7-diphenylheptane-1,7-dione
• DTXSID70323137
• NSC403131
• NSC-403131
• 7404-82-2
•  

• Inchi： InChI=1S/C19H19NO4/c21-18(15-7-3-1-4-8-15)13-11-17(20(23)24)12-14-19(22)16-9-5-2-6-10-16/h1-10,17H,11-14H2
• InChI Key： BZBXIPQOTHSYJX-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)CCC(CCC(=O)C2=CC=CC=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 325.13147
• Monoisotopic Mass: 325.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų
• XLogP3: 3.4

Experimental Properties

• Density: 1.178
• Boiling Point: 529.4°C at 760 mmHg
• Flash Point: 248.4°C
• Refractive Index: 1.568
• PSA: 77.28
• LogP: 4.48110